Cas no 34949-17-2 (Azacyclododecane-2-thione,1-methyl-)

• Product Name: Azacyclododecane-2-thione,1-methyl-
• CAS No: 34949-17-2
• MF: C₁₂H₂₃NS
• MW: 213.382722139359
• CID: 295232
• PubChem ID: 45118607
• Update Time: 2025-04-19

Azacyclododecane-2-thione,1-methyl- Chemical and Physical Properties

Names and Identifiers

• Azacyclododecane-2-thione,1-methyl-
• 1-methyl-azacyclododecane-2-thione
• DTXSID00668780
• 34949-17-2
• 1-Methyl-1-azacyclododecane-2-thione

• Inchi： 1S/C12H23NS/c1-13-11-9-7-5-3-2-4-6-8-10-12(13)14/h2-11H2,1H3
• InChI Key： HISLQPURLFWKNI-UHFFFAOYSA-N
• SMILES： S=C1CCCCCCCCCCN1C

Computed Properties

• Exact Mass: 213.15529
• Monoisotopic Mass: 213.15512091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24